Cas no 3414-69-5 (1H-Indole,5-nitro-3-(1-piperidinylmethyl)-)

• Product Name: 1H-Indole,5-nitro-3-(1-piperidinylmethyl)-
• CAS No: 3414-69-5
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 322482
• PubChem ID: 18885
• Update Time: 2025-04-23

1H-Indole,5-nitro-3-(1-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,5-nitro-3-(1-piperidinylmethyl)-
• 5-nitro-3-(piperidin-1-ylmethyl)-1H-indole
• BRN 0425671
• 5-Nitro-3-(1-piperidinylmethyl)-1H-indole
• DTXSID90187733
• 5-nitro-3-[(piperidin-1-yl)methyl]-1H-indole
• 3414-69-5
• INDOLE, 5-NITRO-3-(PIPERIDINOMETHYL)-
• 5-Nitro-3-(piperidinomethyl)indole
• 3-(1-PIPERIDINYLMETHYL)-5-NITRO-1H-INDOLE

• MDL： MFCD01718615
• Inchi： 1S/C14H17N3O2/c18-17(19)12-4-5-14-13(8-12)11(9-15-14)10-16-6-2-1-3-7-16/h4-5,8-9,15H,1-3,6-7,10H2
• InChI Key： OUZMDCXVRKYIHS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C(=CN2)CN1CCCCC1)=O

Computed Properties

• Exact Mass: 259.13221
• Monoisotopic Mass: 259.132077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8
• XLogP3: 2.6

Experimental Properties

• Density: 1.295
• Boiling Point: 442.1°C at 760 mmHg
• Flash Point: 221.1°C
• Refractive Index: 1.668
• PSA: 62.17

Additional information on 1H-Indole,5-nitro-3-(1-piperidinylmethyl)-

1H-Indole,5-nitro-3-(1-piperidinylmethyl)

The compound 1H-Indole,5-nitro-3-(1-piperidinylmethyl), also known by its CAS number 3414-69-5, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines the indole ring system with a nitro group and a piperidinylmethyl substituent. The indole moiety, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is a common feature in many bioactive compounds, including alkaloids and pharmaceutical agents. The addition of the nitro group at the 5-position and the piperidinylmethyl group at the 3-position introduces significant functional diversity, making this compound a valuable substrate for further chemical modifications and biological studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1H-Indole,5-nitro-3-(1-piperidinylmethyl) through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for the efficient construction of the carbon-nitrogen bonds essential to the piperidinylmethyl group. This method not only enhances the yield but also improves the purity of the final product, making it more suitable for downstream applications in drug discovery and material science.

In terms of biological activity, 1H-Indole,5-nitro-3-(1-piperidinylmethyl) has shown promising results in recent studies. Researchers have demonstrated that this compound exhibits potent anti-inflammatory properties, potentially due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, preliminary data suggest that it may also possess antioxidant activity, which could be attributed to the electron-rich nature of the indole ring system. These findings underscore its potential as a lead compound in the development of novel therapeutic agents targeting inflammatory diseases.

The structural versatility of 1H-Indole,5-nitro-3-(1-piperidinylmethyl) also makes it an attractive candidate for materials science applications. For instance, its ability to form stable coordination complexes with metal ions has been explored in recent studies. These complexes exhibit unique electronic properties, making them promising candidates for use in organic electronics and optoelectronic devices. Furthermore, its nitrogen-rich structure facilitates hydrogen bonding interactions, which can be exploited in designing high-performance polymers and self-healing materials.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the molecular structure of 1H-Indole,5-nitro-3-(1-piperidinylmethyl). These techniques provide detailed insights into its molecular conformation and stability under various conditions. For example, ¹H NMR analysis reveals distinct signals corresponding to the protons on the indole ring and the piperidine moiety, while ¹³C NMR spectra offer information about the carbon environment within the molecule.

In conclusion, 1H-Indole,5-nitro-3-(1-piperidinylmethyl) (CAS No: 3414-69-5) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure enables it to serve as a versatile building block for both pharmaceutical and materials science applications. Ongoing research continues to uncover new aspects of its biological activity and chemical reactivity, positioning it as a key molecule in future scientific advancements.